Cas no 876492-31-8 (5-bromo-4-chloro-2-hydroxybenzaldehyde)

5-bromo-4-chloro-2-hydroxybenzaldehyde structure
876492-31-8 structure
Product Name:5-bromo-4-chloro-2-hydroxybenzaldehyde
CAS No:876492-31-8
MF:C7H4BrClO2
MW:235.462460517883
CID:1908564
PubChem ID:7172121
Update Time:2024-10-26

5-bromo-4-chloro-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-4-chloro-2-hydroxybenzaldehyde
    • 5-bromo-4-chloro-2-hydroxy-benzaldehyde
    • AC1OGPEW
    • KB-98950
    • CTK7H8562
    • BB 0260172
    • 5-Brom-4-chlor-2-hydroxy-benzaldehyd
    • 5-Bromo-4-chloro-2-hydroxybenzaldehyde (ACI)
    • Salicylaldehyde, 5-bromo-4-chloro- (3CI)
    • C7H4BrClO2
    • BKB49231
    • EN300-4266579
    • E82197
    • DTXSID70428277
    • 5-Bromo-4-chloro-2-hydroxybenzaldehyde, AldrichCPR
    • AKOS015996320
    • SCHEMBL11301251
    • CS-0179635
    • Z1269144227
    • DA-01759
    • 876492-31-8
    • MDL： MFCD06739501
    • Inchi： 1S/C7H4BrClO2/c8-5-1-4(3-10)7(11)2-6(5)9/h1-3,11H
    • InChI Key： JNRYILHFKYOXIK-UHFFFAOYSA-N
    • SMILES： O=CC1C(O)=CC(Cl)=C(Br)C=1

Computed Properties

  • Exact Mass: 233.90832g/mol
  • Monoisotopic Mass: 233.90832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3Ų

5-bromo-4-chloro-2-hydroxybenzaldehyde Pricemore >>

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